3,7-Dibromo-5-chloro-1H-pyrrolo[3,2-b]pyridine
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Overview
Description
“3,7-Dibromo-5-chloro-1H-pyrrolo[3,2-b]pyridine” is a chemical compound with the molecular formula C7H3Br2ClN2 . It has an average mass of 310.373 Da and a monoisotopic mass of 307.835144 Da .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringClc1ccc2[nH]ccc2n1
. The InChI key for this compound is RFPQVCYUKAYKEG-UHFFFAOYSA-N
.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research indicates the utility of related pyrrolopyridine derivatives as precursors in the synthesis of complex heterocyclic structures. For example, studies demonstrate efficient methods to synthesize 4-substituted 7-azaindole derivatives, highlighting the importance of halogenated pyrrolopyridines in nucleophilic displacement reactions to create compounds with potential biological activity (S. Figueroa‐Pérez et al., 2006). This research underscores the significance of 3,7-Dibromo-5-chloro-1H-pyrrolo[3,2-b]pyridine in facilitating the construction of pharmacologically relevant frameworks.
Biological Activity
The compound and its derivatives have shown promise in studies investigating biological activities. Pyrrolo[3,4-c]pyridine derivatives, for instance, have been explored for their diverse pharmacological properties, including analgesic, sedative, antidiabetic, antimycobacterial, antiviral, and antitumor activities (A. Wójcicka & A. Redzicka, 2021). This broad spectrum of activity suggests that modifications of the pyrrolopyridine core, including bromo- and chloro- substitutions, could further enhance or diversify biological efficacies.
Photophysical Properties
Additionally, pyrrolopyridine derivatives exhibit significant photophysical properties, making them attractive for optical and electronic applications. Research into conjugated polymers containing pyrrolopyridine units has revealed materials with strong photoluminescence, suggesting potential use in electronic devices (T. Beyerlein & B. Tieke, 2000). The modification of pyrrolopyridine rings with halogens could modify these properties, offering tailored materials for specific optoelectronic functions.
Charge Density Analysis
The electronic structure and charge density distribution within halogenated pyrrolopyridines have been studied to understand their bonding and intermolecular interactions (D. Hazra et al., 2012). Such analyses are crucial for designing molecules with desired electronic properties for catalysis or material science applications.
Mechanism of Action
Future Directions
The future directions for research on “3,7-Dibromo-5-chloro-1H-pyrrolo[3,2-b]pyridine” and related compounds could involve further exploration of their potential as FGFR inhibitors for cancer therapy . Additionally, more research could be conducted to fully understand their synthesis, chemical reactions, and physical and chemical properties.
Properties
IUPAC Name |
3,7-dibromo-5-chloro-1H-pyrrolo[3,2-b]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br2ClN2/c8-3-1-5(10)12-7-4(9)2-11-6(3)7/h1-2,11H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWNDHEVVONTQLC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(C(=CN2)Br)N=C1Cl)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br2ClN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70744762 |
Source
|
Record name | 3,7-Dibromo-5-chloro-1H-pyrrolo[3,2-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70744762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1227269-46-6 |
Source
|
Record name | 3,7-Dibromo-5-chloro-1H-pyrrolo[3,2-b]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1227269-46-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,7-Dibromo-5-chloro-1H-pyrrolo[3,2-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70744762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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